1-(2-(Benzofuran-2-yl)-2-methoxyethyl)-3-(2-chlorophenyl)urea

• IUPAC Name: 1-[2-(1-benzofuran-2-yl)-2-methoxyethyl]-3-(2-chlorophenyl)urea
• InChI: InChI=1S/C18H17ClN2O3/c1-23-17(16-10-12-6-2-5-9-15(12)24-16)11-20-18(22)21-14-8-4-3-7-13(14)19/h2-10,17H,11H2,1H3,(H2,20,21,22)
• InChI Key: PIEUAYLPWSSHMM-UHFFFAOYSA-N
• Canonical SMILES: COC(CNC(=O)NC1=CC=CC=C1Cl)C2=CC3=CC=CC=C3O2
• Molecular Formula: C18H17ClN2O3
• Molecular Weight: 344.8 g/mol

Description

1-(2-(Benzofuran-2-yl)-2-methoxyethyl)-3-(2-chlorophenyl)urea, also known as BF-2.3, is a synthetic compound that has been extensively studied for its potential use in various scientific research applications. This compound is a member of the phenylurea class of compounds and has been shown to have a wide range of biochemical and physiological effects.

Scientific Research Applications

Enzyme Inhibition

• 5-Lipoxygenase Inhibitory Activities : The compound is a part of a series of benzofuran hydroxyamic acids, which have been found to be potent inhibitors of the enzyme 5-lipoxygenase. These inhibitors exhibit significant in vitro and in vivo activity. Small polar substituents, including those similar to the structure of the compound , were observed to contribute to oral activity of these inhibitors (Ohemeng et al., 1994).

Degradation Studies

• Electro-Fenton Degradation of Antimicrobials : Related compounds, such as triclosan and triclocarban, have been studied for their degradation through electro-Fenton systems. These systems use hydroxyl radicals for degradation, with potential implications for similar benzofuran-based compounds (Sirés et al., 2007).

Crystal Structure Analysis

• Crystal Structure of Similar Compounds : The crystal structure of compounds like chlorfluazuron, which share structural similarities with benzofuran-based ureas, has been analyzed. Such studies contribute to understanding the structural characteristics of these compounds, which can be vital for their application in various fields (Cho et al., 2015).

Polymer Research

• Dielectric and Thermal Properties in Polymers : Derivatives of benzofuran, like 1-(1-benzofuran-2yl)-3-(4-hydroxyphenyl)propen-1-one, have been utilized in the synthesis of methacrylate polymers. Studies on these polymers focus on their dielectric properties and thermal behavior, which can be relevant for similar compounds in polymer science (Çelik & Coskun, 2018).

DNA Interaction Studies

• Interaction with DNA : Compounds like 1,3-bis(2-hydroxy-benzylidene)-urea, which are structurally related to benzofuran-based ureas, have been studied for their interaction with DNA. These interactions are significant for understanding the biological implications of such compounds (Ajloo et al., 2015).

Corrosion Inhibition

• Corrosion Inhibition in Metals : Some urea derivatives are studied for their effectiveness in inhibiting corrosion in metals. Research in this area can provide insights into the potential applications of similar benzofuran-based ureas in material science and engineering (Bahrami & Hosseini, 2012).